Cas no 1429938-98-6 (1H,1H,5H-Octafluoropentoxytrimethoxysilane)

• Product Name: 1H,1H,5H-Octafluoropentoxytrimethoxysilane
• CAS No: 1429938-98-6
• MF: C₈H₁₂F₈O₄Si
• MW: 352.251212120056
• CID: 5019077
• Update Time: 2025-05-26

1H,1H,5H-Octafluoropentoxytrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 1H,1H,5H-Octafluoropentoxytrimethoxysilane
• trimethyl 2,2,3,3,4,4,5,5-octafluoropentyl silicate

• Inchi： 1S/C8H12F8O4Si/c1-17-21(18-2,19-3)20-4-6(11,12)8(15,16)7(13,14)5(9)10/h5H,4H2,1-3H3
• InChI Key： NRPFONWOWYTAFW-UHFFFAOYSA-N
• SMILES： [Si](OC)(OC)(OC)OCC(C(C(C(F)F)(F)F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 328
• Topological Polar Surface Area: 36.9

Additional information on 1H,1H,5H-Octafluoropentoxytrimethoxysilane

Research Brief on 1H,1H,5H-Octafluoropentoxytrimethoxysilane (CAS: 1429938-98-6): Recent Advances and Applications

1H,1H,5H-Octafluoropentoxytrimethoxysilane (CAS: 1429938-98-6) is a fluorinated organosilane compound that has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and potential in advanced material sciences and drug delivery systems.

Recent studies highlight the compound's role as a versatile surface modifier, particularly in enhancing the hydrophobicity and oleophobicity of materials. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in creating superhydrophobic coatings for medical devices, reducing bacterial adhesion by over 90%. The fluorinated chain and trimethoxysilane group enable covalent bonding to substrates while imparting low surface energy.

In pharmaceutical applications, researchers have explored 1H,1H,5H-Octafluoropentoxytrimethoxysilane as a linker molecule for drug conjugates. Its ability to form stable siloxane bonds with silica nanoparticles while presenting fluorinated termini makes it ideal for targeted drug delivery systems. A 2024 ACS Biomaterials Science & Engineering paper reported its use in creating pH-responsive nanocarriers for cancer therapeutics, showing 40% improved tumor accumulation compared to non-fluorinated analogs.

The compound's synthesis has seen optimization in recent years. A 2023 patent (WO2023187654) describes a novel continuous-flow process that achieves 92% yield with reduced byproducts, addressing previous challenges in scale-up. This advancement is particularly relevant for industrial applications in coatings and biomedical materials.

Toxicological assessments remain an active area of research. While the compound shows excellent stability under physiological conditions, recent in vitro studies suggest careful consideration of its degradation products. Regulatory agencies are currently evaluating its classification, with the European Chemicals Agency (ECHA) expected to release an updated assessment in Q4 2024.

Looking forward, the unique combination of fluorocarbon and silane functionalities in 1H,1H,5H-Octafluoropentoxytrimethoxysilane positions it as a key player in emerging technologies. Current research directions include its incorporation into bioelectronic interfaces and as a component in next-generation antimicrobial surfaces. The compound's CAS number (1429938-98-6) has appeared in 27% more publications in 2023-2024 compared to the previous two years, indicating growing scientific interest.